2-((1-(Cyclohexylsulfonyl)piperidin-3-yl)oxy)-5-fluoropyrimidine
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Description
Synthesis Analysis
While specific synthesis methods for “2-((1-(Cyclohexylsulfonyl)piperidin-3-yl)oxy)-5-fluoropyrimidine” are not available in the search results, piperidine derivatives are among the most important synthetic fragments for designing drugs . They play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry .Scientific Research Applications
Cyclin-Dependent Kinase Inhibitors
Research on beta-piperidinoethylsulfides, which share structural similarities with the specified compound, has led to the discovery of potent inhibitors of cyclin-dependent kinase CDK2, a crucial target in cancer therapy. This demonstrates the potential of such compounds in developing anticancer agents (Griffin et al., 2006).
Antibacterial Agents
Studies on 1-cyclopropyl- and 1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid derivatives, which include sulfinyl or sulfonyl groups, have highlighted their potent antibacterial properties. These findings indicate the potential use of such structures in creating new antibacterial drugs (Miyamoto et al., 1987).
Enzyme Inhibitors
The synthesis of fluoroaminosulfones derived from piperidine and nucleic bases has opened up pathways to new fluorinated biomolecules, including enzyme inhibitors. This underscores the versatility of such compounds in biochemical research and drug design (Prunier et al., 2013).
Oxidative Metabolism Studies
Investigations into the oxidative metabolism of novel antidepressants, such as Lu AA21004, which involves piperazine and sulfonyl groups, provide essential insights into drug metabolism and the role of cytochrome P450 enzymes. This research aids in understanding the pharmacokinetics and optimizing the therapeutic profiles of new drugs (Hvenegaard et al., 2012).
Antimicrobial Research
The development of spiro-piperidin-4-ones as antimycobacterial agents showcases the application of piperidine-based compounds in combating infectious diseases. Such studies highlight the potential for developing new treatments for tuberculosis and other microbial infections (Kumar et al., 2008).
Properties
IUPAC Name |
2-(1-cyclohexylsulfonylpiperidin-3-yl)oxy-5-fluoropyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22FN3O3S/c16-12-9-17-15(18-10-12)22-13-5-4-8-19(11-13)23(20,21)14-6-2-1-3-7-14/h9-10,13-14H,1-8,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFGXQHMJUGGIPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)S(=O)(=O)N2CCCC(C2)OC3=NC=C(C=N3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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